Cas no 1807083-06-2 (4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1807083-06-2
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867685
• Update Time: 2025-05-21

4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-7-5(12(13)14)4(8)3(2-11-7)6(9)10/h2,6H,1H3
• InChI Key： AFFOITCRMZIVFZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=C1C(F)F)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine

Comprehensive Overview of 4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1807083-06-2)

4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1807083-06-2) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This nitropyridine derivative is characterized by its distinct molecular framework, which includes a chloro substituent, a difluoromethyl group, and a methoxy functionality, all attached to a nitropyridine core. The compound's CAS number 1807083-06-2 serves as a unique identifier, ensuring precise classification and retrieval in chemical databases.

The growing interest in 4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine can be attributed to its relevance in pharmaceutical research and agrochemical development. Researchers are particularly intrigued by its potential as a building block for novel drug candidates, especially in the context of targeting enzyme inhibition and receptor modulation. Its nitropyridine backbone is known to interact with biological systems in ways that are currently being explored for therapeutic benefits. Additionally, the difluoromethyl group is a key feature that enhances the compound's metabolic stability, a hot topic in modern medicinal chemistry.

In the realm of agrochemicals, CAS 1807083-06-2 has been studied for its potential role in developing next-generation crop protection agents. The compound's structural motifs, such as the chloro and nitro groups, are often associated with herbicidal and pesticidal activities. This aligns with the increasing global demand for sustainable agriculture solutions, a trending topic in both academic and industrial circles. The methoxy substituent further contributes to the compound's versatility, enabling fine-tuning of its physicochemical properties for optimal performance.

From a synthetic chemistry perspective, 4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine presents intriguing challenges and opportunities. The presence of multiple functional groups allows for diverse chemical transformations, making it a valuable intermediate in organic synthesis. Researchers are actively investigating its reactivity under various conditions, with a focus on selective functionalization and catalyzed reactions. These studies are often driven by the need for more efficient and environmentally friendly synthetic routes, a priority in contemporary green chemistry initiatives.

The compound's physicochemical properties, such as its solubility, stability, and crystallinity, are also subjects of ongoing research. Understanding these characteristics is crucial for its practical applications, whether in formulation development or process optimization. Recent advancements in computational chemistry have enabled more accurate predictions of these properties, reducing the need for extensive experimental trials. This intersection of computational and experimental approaches is a key trend in modern chemical research.

Quality control and analytical characterization of CAS 1807083-06-2 are essential aspects of its handling. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These methods are particularly important given the compound's potential use in high-value applications where consistency is paramount. The analytical data also facilitates comparisons with related nitropyridine derivatives, aiding in structure-activity relationship studies.

As research into 4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine continues, its commercial availability and scalability remain important considerations. The compound is typically supplied by specialized chemical manufacturers who adhere to strict quality standards. Its synthesis often involves multi-step procedures that require expertise in heterocyclic chemistry and fluorination techniques. These factors contribute to its positioning in the market as a premium research chemical with significant potential for innovation.

Looking ahead, the scientific community anticipates further discoveries related to CAS 1807083-06-2 and its analogs. The compound's unique combination of substituents makes it a promising candidate for exploring new structure-activity relationships and developing patentable chemical entities. Its applications may extend beyond current expectations, particularly as interdisciplinary research continues to uncover novel uses for specialized heterocyclic compounds. This potential for unexpected breakthroughs is what makes 4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine such an exciting subject of study.

In conclusion, 4-Chloro-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1807083-06-2) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity position it as a valuable tool for researchers across multiple disciplines. As scientific understanding evolves and technological capabilities advance, this compound is likely to play an increasingly important role in addressing some of today's most pressing challenges in health, agriculture, and sustainable development.